Cas no 37637-19-7 ((E)-2,6-Diaminohex-4-enoic acid dihydrochloride)

• Product Name: (E)-2,6-Diaminohex-4-enoic acid dihydrochloride
• CAS No: 37637-19-7
• MF: C₆H₁₄Cl₂N₂O₂
• MW: 217.093559741974
• MDL: MFCD08271758
• CID: 5225709
• PubChem ID: 86757761
• Update Time: 2026-03-07

(E)-2,6-Diaminohex-4-enoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (E)-2,6-Diaminohex-4-enoic acid dihydrochloride
• trans-2,6-Diamino-4-hexenoic acid dihydrochloride
• SCHEMBL6872686
• 37637-19-7
• DL-trans-2,6-Diamino-4-hexenoic acid 2 HCl
• (E)-2,6-diaminohex-4-enoic acid;dihydrochloride
• H-trans-4,5-Dehydro-DL-Lys-OH 2 HCl
• VENITEMARMPYBQ-SEPHDYHBSA-N
• SCHEMBL6872681
• MFCD08271758

• MDL： MFCD08271758
• Inchi： 1S/C6H12N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h1-2,5H,3-4,7-8H2,(H,9,10);2*1H/b2-1+;;
• InChI Key： VENITEMARMPYBQ-SEPHDYHBSA-N
• SMILES： Cl.Cl.OC(C(C/C=C/CN)N)=O

Computed Properties

• Exact Mass: 216.0432331g/mol
• Monoisotopic Mass: 216.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (E)-2,6-Diaminohex-4-enoic acid dihydrochloride

Introduction to (E)-2,6-Diaminohex-4-enoic Acid Dihydrochloride (CAS No. 37637-19-7)

(E)-2,6-Diaminohex-4-enoic acid dihydrochloride, with the CAS number 37637-19-7, is a significant compound in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural properties, has garnered attention for its potential applications in drug development and biochemical studies. The presence of both amine and carboxylic acid functional groups, combined with its conjugated enone system, makes it a versatile intermediate for synthesizing various pharmacologically relevant molecules.

The compound's structure consists of a hexyl chain with amine groups at the 2nd and 6th positions and a conjugated enone group at the 4th position. This configuration allows for multiple reaction pathways, making it a valuable building block in organic synthesis. The dihydrochloride salt form enhances its solubility in water, facilitating its use in aqueous-based biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological properties of (E)-2,6-diaminohex-4-enoic acid dihydrochloride. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for developing novel therapeutic agents. Specifically, studies have focused on its interaction with enzymes involved in inflammation and pain signaling pathways.

One of the most compelling aspects of this compound is its ability to serve as a precursor for more complex molecules. For instance, researchers have utilized it to synthesize analogs of known bioactive compounds, aiming to enhance their efficacy or reduce side effects. The conjugated enone system in (E)-2,6-diaminohex-4-enoic acid dihydrochloride allows for further functionalization through reactions such as Michael additions, aldol condensations, and cyclizations.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecule's behavior. Molecular modeling studies have revealed insights into its binding affinity and interactions with biological targets. These findings are crucial for designing experiments aimed at optimizing its pharmacological properties.

The compound's role in drug development extends beyond mere intermediation. It has been explored as a potential scaffold for creating new classes of drugs with unique mechanisms of action. For example, researchers are investigating its potential as an antagonist for certain ion channels, which could have implications in treating neurological disorders.

Moreover, the solubility and stability of (E)-2,6-diaminohex-4-enoic acid dihydrochloride make it an attractive candidate for formulation into various drug delivery systems. This includes solutions for intravenous administration and oral formulations, where high solubility is often a critical factor in ensuring bioavailability.

In academic research, this compound has been employed in studies aimed at understanding the fundamental mechanisms of enzymatic reactions. Its structural features provide a unique platform for probing how enzymes recognize and catalyze specific substrates. Such studies not only enhance our knowledge of biochemical processes but also contribute to the development of more effective enzyme inhibitors.

The synthesis of (E)-2,6-diaminohex-4-enoic acid dihydrochloride itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Researchers have developed efficient multi-step routes to produce this compound with high yield and purity. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, showcasing the compound's versatility as a synthetic intermediate.

As interest in green chemistry grows, efforts have been made to optimize the synthesis of this compound using environmentally friendly methods. This includes reducing waste generation and minimizing the use of hazardous reagents. Such approaches align with broader industry trends toward sustainable chemical practices.

The future prospects for (E)-2,6-diaminohex-4-enoic acid dihydrochloride are promising, with ongoing research expected to uncover new applications and therapeutic potentials. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical trials and ultimately into viable pharmaceutical products.

In conclusion, (E)-2,6-Diaminohex-4-enoic acid dihydrochloride (CAS No. 37637-19-7) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential applications in drug development and biochemical studies, make it a valuable asset in modern scientific endeavors.